N-[cyclobutyl(cyclopropyl)methyl]thiadiazole-4-carboxamide

• IUPAC Name: N-[cyclobutyl(cyclopropyl)methyl]thiadiazole-4-carboxamide
• InChI: InChI=1S/C11H15N3OS/c15-11(9-6-16-14-13-9)12-10(8-4-5-8)7-2-1-3-7/h6-8,10H,1-5H2,(H,12,15)
• InChI Key: CKYJNXCVZFESAM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C(C2CC2)NC(=O)C3=CSN=N3
• Molecular Formula: C11H15N3OS
• Molecular Weight: 237.32 g/mol

Description

N-[cyclobutyl(cyclopropyl)methyl]thiadiazole-4-carboxamide is a compound that belongs to the class of thiadiazole derivatives. Thiadiazoles are five-membered heterocyclic compounds containing one sulfur and two nitrogen atoms. These compounds are known for their diverse biological activities, including antiviral, antibacterial, antifungal, antiparasitic, anti-inflammatory, and anticancer properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[cyclobutyl(cyclopropyl)methyl]thiadiazole-4-carboxamide typically involves the reaction of cyclobutyl(cyclopropyl)methylamine with thiadiazole-4-carboxylic acid. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an organic solvent such as dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification using column chromatography .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis .

Chemical Reactions Analysis

Types of Reactions

N-[cyclobutyl(cyclopropyl)methyl]thiadiazole-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions with reagents such as alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid at room temperature.

Reduction: Sodium borohydride in methanol at 0°C.

Substitution: Alkyl halides in the presence of a base like potassium carbonate in acetonitrile.

Major Products Formed

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of corresponding amines or alcohols.

Substitution: Formation of substituted thiadiazole derivatives.

Scientific Research Applications

N-[cyclobutyl(cyclopropyl)methyl]thiadiazole-4-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial and anticancer agent.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of agrochemicals and pharmaceuticals

Mechanism of Action

The mechanism of action of N-[cyclobutyl(cyclopropyl)methyl]thiadiazole-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound can inhibit the activity of certain enzymes or proteins, leading to the disruption of cellular processes. For example, it may inhibit the activity of enzymes involved in DNA replication or protein synthesis, resulting in cell death or growth inhibition .

Comparison with Similar Compounds

Similar Compounds

• 4-cyclopropyl-1,2,3-thiadiazole
• N’-Benzylidene-4-cyclopropyl-1,2,3-thiadiazole-5-carbohydrazide
• 1,3,4-thiadiazole derivatives

Uniqueness

N-[cyclobutyl(cyclopropyl)methyl]thiadiazole-4-carboxamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of both cyclobutyl and cyclopropyl groups enhances its lipophilicity and ability to interact with biological membranes, making it a promising candidate for drug development .